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Compound of Interest

Compound Name: ACP-319

Cat. No.: B1574553

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational new drugs are paramount for laboratory safety and environmental
protection. While a specific Safety Data Sheet (SDS) for the second-generation PI3Kd inhibitor
ACP-319 is not publicly available due to its investigational status, this guide provides essential
safety and logistical information based on best practices for the management of potent
pharmaceutical compounds. Adherence to these procedures is critical to building a culture of
safety and trust in the laboratory environment.

General Safety and Handling Precautions

When working with investigational compounds like ACP-319, it is crucial to treat them as
potentially hazardous substances. The absence of a comprehensive public safety profile
necessitates a conservative approach to handling.
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Characteristic

Precautionary Measure

Physical Form

Assume the compound is a fine powder that can
be easily aerosolized. Handle in a ventilated
enclosure (e.g., fume hood or powder-

containment hood).

Potency

As a targeted inhibitor in clinical trials, ACP-319
is a potent molecule. Avoid direct contact with

skin, eyes, and mucous membranes.

Toxicity Profile

The full toxicity profile is often unknown for
investigational drugs. In clinical trials, side
effects of ACP-319 have included rash,
diarrhea, and transaminase elevations[1][2].
Assume the compound may have toxic effects

with acute or chronic exposure.

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab
coat, safety glasses with side shields (or
goggles), and disposable nitrile gloves. Double-
gloving may be appropriate when handling the

pure compound.

Step-by-Step Disposal Procedures for ACP-319 and

Associated Waste

The following procedures provide a framework for the safe disposal of ACP-319 and

contaminated materials. Always consult and follow your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Pure or Unused ACP-319:

e Do not dispose of down the drain or in the regular trash.

o Keep the compound in its original, clearly labeled container. If the original container is

compromised, transfer it to a compatible and properly labeled hazardous waste container.
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e The waste container must be labeled as "Hazardous Waste" and clearly identify the contents
as "ACP-319" along with any known hazard information.

o Store the sealed waste container in a designated, secure hazardous waste accumulation
area, segregated from incompatible materials.

» Arrange for disposal through your institution's EHS office or a licensed chemical waste
disposal contractor. Incineration at a permitted facility is the typical disposal method for such
compounds][3].

2. Contaminated Labware and Materials:

o Solid Waste: Items such as gloves, weighing paper, and paper towels contaminated with
ACP-319 should be collected in a designated, lined hazardous waste container.

o Sharps: Contaminated needles, syringes, or razor blades must be placed in a designated
sharps container for hazardous chemical waste[3][4].

» Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as hazardous
liquid waste. After decontamination, the glassware can be washed according to standard
laboratory procedures. Heavily contaminated or broken glassware that cannot be safely
cleaned should be disposed of as solid hazardous waste|[3].

3. Solutions Containing ACP-319:

» All aqueous and organic solutions containing ACP-319 must be collected as hazardous
liquid waste.

o Use a dedicated, properly labeled, and sealed waste container. The label should clearly
indicate "Hazardous Waste," the solvent system, and "ACP-319" with its estimated
concentration.

» Store the liquid waste container in secondary containment in a designated hazardous waste
accumulation area.

Visualizing Disposal and Mechanism of Action
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To further clarify the procedural workflow and the biological context of ACP-319, the following
diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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